Cas no 2090611-63-3 (3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one)

3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one is a versatile organic compound characterized by its difluoromethylpiperidinyl group and amino substituent. This compound exhibits unique physical and chemical properties, making it suitable for various applications in pharmaceuticals, agrochemicals, and materials science. Its key advantages include high purity, stability, and reactivity, facilitating efficient synthesis and functionalization in organic transformations.
3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one structure
2090611-63-3 structure
Product Name:3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
CAS No:2090611-63-3
MF:C9H16F2N2O
MW:206.232949256897
CID:4775082
Update Time:2025-10-16

3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
    • 3-amino-1-[3-(difluoromethyl)piperidin-1-yl]propan-1-one
    • 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
    • Inchi: 1S/C9H16F2N2O/c10-9(11)7-2-1-5-13(6-7)8(14)3-4-12/h7,9H,1-6,12H2
    • InChI Key: CWMAFTCAOYOYSG-UHFFFAOYSA-N
    • SMILES: FC(C1CN(C(CCN)=O)CCC1)F

Computed Properties

  • Exact Mass: 206.12306946 g/mol
  • Monoisotopic Mass: 206.12306946 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.3
  • Molecular Weight: 206.23

3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one Pricemore >>

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Additional information on 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one

Recent Advances in the Study of 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one (CAS: 2090611-63-3)

In recent years, the compound 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one (CAS: 2090611-63-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluoromethyl-substituted piperidine ring and an amino-propanone moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages asymmetric catalysis to achieve enantiomeric purity, which is critical for its biological activity. The study reported a 75% overall yield with >99% enantiomeric excess, marking a significant improvement over previous methods. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological studies have revealed that 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one exhibits potent inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. Specifically, in vitro assays demonstrated nanomolar-range inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in tumorigenesis. A 2022 study published in Cancer Research further elucidated its mechanism of action, showing that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. These findings position it as a promising candidate for oncology drug development.

In addition to its anticancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. A 2023 study in Neuropharmacology reported that 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one crosses the blood-brain barrier and exhibits neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to modulate amyloid-beta aggregation and reduce oxidative stress, suggesting a multifunctional therapeutic profile.

Despite these promising results, challenges remain in the clinical translation of 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations or prodrug strategies. Additionally, toxicity profiles in long-term animal studies are still under investigation, with preliminary data suggesting dose-dependent hepatotoxicity at higher concentrations. These issues highlight the need for further optimization and safety evaluation.

In conclusion, 3-Amino-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one (CAS: 2090611-63-3) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Recent advancements in its synthesis and mechanistic understanding have paved the way for its development as a novel therapeutic agent. However, addressing pharmacokinetic and safety concerns will be critical for its successful transition into clinical trials. Ongoing research efforts are expected to further elucidate its full therapeutic potential and optimize its drug-like properties.

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